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Introduction

Casein phosphopeptides (CPPs) are bioactive peptides derived from the enzymatic digestion
of casein, the main protein in milk.[1] These peptides are characterized by the presence of
phosphoserine clusters, which are crucial for their ability to bind and transport minerals such as
calcium, iron, and zinc.[2][3] The analysis of CPPs is of significant interest in the fields of
nutrition, food science, and drug development due to their potential health benefits, including
enhancing mineral bioavailability and antioxidant properties.[1] Mass spectrometry has
emerged as a powerful tool for the identification, characterization, and quantification of CPPs.
[4][5][6] This application note provides a detailed protocol for the analysis of CPPs using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Workflow

The overall workflow for the analysis of casein phosphopeptides involves sample preparation
through simulated gastrointestinal digestion, enrichment of phosphopeptides, followed by LC-
MS/MS analysis and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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